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Compound of Interest

Compound Name:
2-(4-Chlorophenyl)-3-

methylmorpholine

CAS No.: 36981-95-0

Cat. No.: B1616694 Get Quote

Executive Safety Summary
2-(4-Chlorophenyl)-3-methylmorpholine (often associated with the phenmetrazine class)

presents a dual-hazard profile: chemical corrosivity/irritation typical of morpholine derivatives

and pharmacological potency as a central nervous system (CNS) stimulant.

Standard "basic lab PPE" (lab coat and safety glasses) is insufficient for handling this

compound in pure powder form. This guide mandates a Barrier-Based Approach focusing on

preventing dermal absorption and inhalation of bioactive dusts.
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Hazard Class GHS Classification Critical Risk

Dermal
Skin Irrit. 2 (H315) / Potential

Corrosive

High Absorption Risk:

Morpholine rings are lipophilic,

facilitating rapid transdermal

delivery of the bioactive

payload.

Ocular
Eye Irrit.[1][2][3][4][5][6][7] 2A

(H319) / Eye Dam. 1 (H318)

Severe Damage: Morpholine

bases can cause irreversible

corneal opacity if not rinsed

immediately.

Systemic Acute Tox. 4 (H302)

CNS Stimulation: Inadvertent

exposure may result in

tachycardia, hypertension, or

agitation.

Risk Assessment & Control Banding
As a research chemical, specific occupational exposure limits (OELs) are rarely established.

Therefore, we apply Control Banding based on Structural Activity Relationships (SAR).

Assigned Control Band:OEB 3 (Occupational Exposure Band 3)

Target Containment: < 10 µg/m³ (8-hour TWA)[8]

Rationale: Structural analogy to phenmetrazine implies significant biological activity. The

"Precautionary Principle" dictates we treat the solid as a potent compound until toxicological

data proves otherwise.

PPE Selection Logic (Decision Tree)
The following logic determines your required PPE based on the physical state and quantity

handled.
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Figure 1: PPE Decision Logic based on physical state and quantity.

Start: Assess Operation

Physical State?

Solution / Liquid Pure Powder / Solid

Volume > 100mL? Quantity > 10mg?

LEVEL 1: Standard
(Fume Hood + Nitrile + Goggles)

No

LEVEL 2: Enhanced
(Double Glove + Faceshield + Tyvek Sleeves)

Yes (Splash Risk) No (Weighing inside Hood)

LEVEL 3: Containment
(Glovebox/Isolator OR P100 Resp + Tyvek Suit)

Yes (Dust Risk)

Click to download full resolution via product page

PPE Specification Matrix
This matrix defines the specific equipment required. Do not substitute without validation.
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Protection Zone Equipment Specification Scientific Rationale

Respiratory

Primary: Fume Hood (Face

velocity 80–100

fpm).Secondary (if outside

hood): N95 (minimum) or

P100/PAPR (preferred for

powders).

Morpholine derivatives have

high vapor pressures relative

to other salts; dust inhalation

provides a direct route to the

bloodstream, bypassing first-

pass metabolism.

Hand (Dermal)

Double Gloving Protocol:1.

Inner: Nitrile (4 mil, bright

color).2. Outer: Nitrile or

Neoprene (Extended Cuff, >5

mil).

Permeation vs. Penetration:

Morpholines are organic bases

that can permeate thin nitrile.

The air gap between two

gloves reduces diffusion rate

significantly.

Eye/Face

Chemical Splash Goggles

(Indirect Vent).Note: Safety

glasses are NOT acceptable

for liquid handling.

Alkaline/Basic compounds

cause saponification of fatty

tissues in the eye, leading to

deeper penetration than acids.

Body

Tyvek® Lab Coat (Closed

front) or Apron.Avoid cotton lab

coats for spill-prone tasks.

Cotton absorbs and holds the

chemical against the skin.

Tyvek repels aqueous and

organic splashes.

Operational Protocol: The "Clean-Dirty" Workflow
To maintain the integrity of the lab environment, you must establish a unidirectional workflow.

This prevents "tracking" the potent compound onto door handles, keyboards, or personal items.

Step-by-Step Handling Procedure
Pre-Work Setup:

Verify Fume Hood certification.

Place a disposable absorbent mat (benchkote) in the work area.
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Prepare a "Liquid Waste" container and a "Solid Waste" bag inside the hood.

Donning (Putting on PPE):

See Figure 2 below for the sequence.

Inspect gloves for pinholes (inflate with air).

Weighing & Solubilization:

Static Control: Use an anti-static gun on the spatula and weighing boat. Morpholine salts

are often static-prone, causing powder to "jump."

Solvent Addition: Add solvent slowly down the side of the vessel to prevent aerosolization

of the powder.

Decontamination:

Wipe all exterior surfaces of vials/flasks with a methanol-dampened wipe before removing

them from the hood.

Dispose of the wipe in the hazardous waste bag inside the hood.

Contamination Control Workflow

Figure 2: Unidirectional workflow to prevent cross-contamination.

Zone 1: Clean Area Zone 2: Active Work (Hood)

Zone 3: Exit Protocol

Entry
(Street Clothes)

Donning PPE
(Lab Coat -> Goggles -> Gloves)

Handling Compound
(Inside Hood Only)

Enter Hot Zone Waste Segregation
(Solids/Liquids)

Wipe Down Containers Doffing PPE
(Outer Gloves -> Goggles -> Coat)

Exit Hot Zone Hand Wash
(Soap + Water > 20s)
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Disposal & Emergency Response
Disposal Strategy

Never dispose of morpholine derivatives down the drain. They are harmful to aquatic life and

difficult for water treatment plants to degrade fully.

Solid Waste: Double-bag in polyethylene bags. Label as "Toxic Solid - Morpholine

Derivative."

Liquid Waste: Collect in a dedicated "Halogenated Organic" waste stream.

Destruction: High-temperature incineration is the only recommended disposal method to

ensure complete breakdown of the morpholine ring.

Emergency Response Plan
Scenario Immediate Action Medical Follow-up

Skin Contact

1. Drench with water for 15

mins (Safety Shower).2.

Remove contaminated clothing

while rinsing.3. Do NOT scrub

(increases absorption).

Consult physician. Monitor for

CNS effects (dizziness,

palpitations).

Eye Contact

1. Irrigate immediately

(Eyewash Station) for

minimum 15 mins.2. Hold

eyelids open to ensure

irrigation of the fornices.

Mandatory ophthalmology

consult. Alkaline burns can

have delayed onset severity.

Inhalation

1. Move to fresh air

immediately.2. If breathing is

difficult, administer oxygen

(trained personnel only).

Monitor for pulmonary edema

(fluid in lungs), which can be

delayed up to 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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